Cas no 2418673-68-2 (2,4-Dimethyl-5-[(piperazin-1-yl)methyl]-3-sulfanylphenyl sulfurofluoridate)

• Product Name: 2,4-Dimethyl-5-[(piperazin-1-yl)methyl]-3-sulfanylphenyl sulfurofluoridate
• CAS No: 2418673-68-2
• MF: C₁₃H₁₉FN₂O₃S₂
• MW: 334.42996430397
• CID: 5676868
• PubChem ID: 165774445
• Update Time: 2025-10-12

2,4-Dimethyl-5-[(piperazin-1-yl)methyl]-3-sulfanylphenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-5-[(piperazin-1-yl)methyl]-3-sulfanylphenyl sulfurofluoridate
• 2418673-68-2
• EN300-26630323
• 2,4-Dimethyl-5-[(piperazin-1-yl)methyl]-3-sulfanylphenyl sulfurofluoridate

• Inchi： 1S/C13H19FN2O3S2/c1-9-11(8-16-5-3-15-4-6-16)7-12(10(2)13(9)20)19-21(14,17)18/h7,15,20H,3-6,8H2,1-2H3
• InChI Key： IBUOHQIYSPEUAQ-UHFFFAOYSA-N
• SMILES： SC1=C(C)C(=CC(=C1C)CN1CCNCC1)OS(=O)(=O)F

Computed Properties

• Exact Mass: 334.08211298g/mol
• Monoisotopic Mass: 334.08211298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68Ų

Additional information on 2,4-Dimethyl-5-[(piperazin-1-yl)methyl]-3-sulfanylphenyl sulfurofluoridate

2,4-Dimethyl-5-[(piperazin-1-yl)methyl]-3-sulfanylphenyl sulfurofluoridate: A Comprehensive Overview

The compound with CAS No. 2418673-68-2, known as 2,4-Dimethyl-5-[(piperazin-1-yl)methyl]-3-sulfanylphenyl sulfurofluoridate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which incorporates a piperazine ring, methyl groups, and a sulfanyl group, all of which contribute to its intriguing chemical properties and potential applications.

Recent studies have highlighted the importance of sulfurofluoridate derivatives in the development of novel therapeutic agents. The presence of the piperazine moiety in this compound is particularly noteworthy, as it is known to enhance bioavailability and improve pharmacokinetic profiles. Piperazine rings are commonly found in various pharmaceutical agents due to their ability to form hydrogen bonds and interact with biological targets effectively.

One of the most exciting developments involving this compound is its potential role in targeted drug delivery systems. Researchers have explored the use of sulfanylphenyl sulfurofluoridate derivatives as carriers for anticancer drugs, leveraging their ability to selectively bind to specific receptors on cancer cells. This approach could significantly reduce the side effects associated with traditional chemotherapy while enhancing the efficacy of treatment.

Moreover, the 2,4-dimethyl substitution pattern on the phenyl ring has been shown to influence the compound's stability and reactivity. Studies conducted in 2023 revealed that this substitution enhances the molecule's resistance to enzymatic degradation, making it a promising candidate for long-lasting drug formulations. The methyl groups also play a crucial role in modulating the compound's lipophilicity, which is essential for its absorption and distribution within biological systems.

In terms of synthesis, the preparation of 2,4-Dimethyl-5-[(piperazin-1-yl)methyl]-3-sulfanylphenyl sulfurofluoridate involves a multi-step process that requires precise control over reaction conditions. The use of advanced catalytic techniques has enabled chemists to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards for pharmaceutical applications.

Another area of active research revolves around the biodegradation and environmental impact of this compound. As concerns about chemical waste and pollution continue to grow, understanding how this compound behaves in natural ecosystems is critical. Preliminary findings suggest that it undergoes rapid hydrolysis under certain conditions, reducing its persistence in the environment.

Finally, the integration of computational chemistry tools has provided valuable insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the sulfurofluoridate group exhibits unique electronic properties that could be harnessed for applications in materials science and electronics.

In conclusion, 2,4-Dimethyl-5-[(piperazin-1-yl)methyl]-3-sulfanylphenyl sulfurofluoridate represents a cutting-edge advancement in chemical research with diverse potential applications across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovation in modern science.